[5-[(7-Chloroquinolin-1-ium-4-yl)amino]-2-hydroxyphenyl]methyl-diethylazanium;dichloride;dihydrate

• CAS No.: 69-44-3
• Product Name: [5-[(7-Chloroquinolin-1-ium-4-yl)amino]-2-hydroxyphenyl]methyl-diethylazanium;dichloride;dihydrate
• Molecular Formula: C20H28Cl3N3O3
• Molecular Weight: 392.3 g/mol
• IUPAC Name: 4-[(7-chloroquinolin-4-yl)amino]-2-(diethylaminomethyl)phenol;hydrochloride
• Standard InChI: InChI=1S/C20H22ClN3O.ClH/c1-3-24(4-2)13-14-11-16(6-8-20(14)25)23-18-9-10-22-19-12-15(21)5-7-17(18)19;/h5-12,25H,3-4,13H2,1-2H3,(H,22,23);1H
• Standard InChIKey: ROEBJVHPINPMKL-UHFFFAOYSA-N
• SMILES: CCN(CC)CC1=C(C=CC(=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.Cl
• Canonical SMILES: [H+].[H+].CCN(CC)CC1=C(C=CC(=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.O.O.[Cl-].[Cl-]
• Appearance: Solid powder
• Description: Amodiaquine Hydrochloride is the hydrochloride salt of amodiaquine, an orally active 4-aminoquinoline derivative with antimalarial and anti-inflammatory properties. Similar in structure and activity to chloroquine, amodiaquine is effective against some chloroquine-resistant strains, particularly Plasmodium falciparum, the most deadly malaria parasite. Although the mechanism of plasmodicidal action has not been fully elucidated, like other quinoline derivatives, amodiaquine likely is able to inhibit heme polymerase activity in the body. This results in accumulation of free heme, which is toxic to the parasites.; Amodiaquine hydrochloride is a hydrochloride. It has a role as an anticoronaviral agent. It contains an amodiaquine.; A 4-aminoquinoline compound with anti-inflammatory properties.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Amodiachin; Amodiaquin; Amodiaquine; Amodiaquine Hydrochloride; Camoquin; Camoquine; Flavoquine; Hydrochloride, Amodiaquine
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• PubChem Compound: 16051921
• Last Modified: Nov 11 2021